Cas no 2228662-45-9 (tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate
• CAS No: 2228662-45-9
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6529440
• PubChem ID: 165621646
• Update Time: 2025-06-10

tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate
• 2228662-45-9
• EN300-1887944
• tert-butyl N-{2-[2-(aminomethyl)cyclopropyl]-4,5-dimethoxyphenyl}carbamate

• Inchi： 1S/C17H26N2O4/c1-17(2,3)23-16(20)19-13-8-15(22-5)14(21-4)7-12(13)11-6-10(11)9-18/h7-8,10-11H,6,9,18H2,1-5H3,(H,19,20)
• InChI Key： BEJMEHKZUWRFFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)C1CC1CN)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate

tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate (CAS No. 2228662-45-9): A Comprehensive Overview

tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate (CAS No. 2228662-45-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The structure of tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate is notable for its intricate arrangement of functional groups. The tert-butyl group provides steric protection, while the aminomethyl and dimethoxyphenyl moieties contribute to its reactivity and biological activity. The cyclopropyl ring adds a level of rigidity to the molecule, which can influence its conformational flexibility and binding properties.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate. One common approach involves the reaction of 4,5-dimethoxybenzaldehyde with an appropriate amine followed by protection with tert-butyl carbamate. Another method involves the use of palladium-catalyzed coupling reactions to construct the desired carbon-carbon bonds. These synthetic routes are crucial for ensuring high yields and purity, which are essential for further biological evaluation.

The biological activity of tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated its ability to inhibit specific kinases and modulate G protein-coupled receptors (GPCRs), making it a promising lead compound for drug discovery.

One notable application of tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to cross the blood-brain barrier and target key enzymes involved in neuroinflammation and oxidative stress makes it a valuable candidate for therapeutic intervention. Preclinical studies have shown promising results in animal models, with significant improvements in cognitive function and motor skills observed.

In addition to its neurological applications, tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate has also shown potential as an anticancer agent. Research has indicated that it can induce apoptosis in cancer cells by disrupting signaling pathways involved in cell proliferation and survival. This makes it a potential candidate for combination therapy with existing chemotherapeutic agents to enhance treatment efficacy.

Recent advancements in computational chemistry have further enhanced our understanding of the mechanism of action of tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate. Molecular dynamics simulations and docking studies have provided insights into its binding interactions with target proteins, helping to optimize its structure for improved potency and selectivity. These computational tools are invaluable in guiding the rational design of more effective derivatives.

The pharmacokinetic properties of tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate have also been investigated to ensure its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, with good oral bioavailability and low toxicity. These characteristics are crucial for ensuring patient safety and compliance during clinical trials.

Several clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, tert-butyl N-{2-2-(aminomethyl)cyclopropyl-4,5-dimethoxyphenyl}carbamate (CAS No. 2228662-45-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of novel therapeutic agents targeting neurological disorders and cancer. Ongoing research and clinical trials will continue to shed light on its full potential as a future drug candidate.